Cas no 1807091-80-0 (Methyl 3-cyano-4-methoxy-5-(trifluoromethoxy)benzoate)

• Product Name: Methyl 3-cyano-4-methoxy-5-(trifluoromethoxy)benzoate
• CAS No: 1807091-80-0
• MF: C₁₁H₈F₃NO₄
• MW: 275.180733680725
• CID: 4951524
• Update Time: 2025-08-05

Methyl 3-cyano-4-methoxy-5-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-4-methoxy-5-(trifluoromethoxy)benzoate

• Inchi： 1S/C11H8F3NO4/c1-17-9-7(5-15)3-6(10(16)18-2)4-8(9)19-11(12,13)14/h3-4H,1-2H3
• InChI Key： UQAOSIFNHKRYOQ-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C(=O)OC)C=C(C#N)C=1OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 376
• XLogP3: 2.6
• Topological Polar Surface Area: 68.6

Additional information on Methyl 3-cyano-4-methoxy-5-(trifluoromethoxy)benzoate

Methyl 3-cyano-4-methoxy-5-(trifluoromethoxy)benzoate

Methyl 3-cyano-4-methoxy-5-(trifluoromethoxy)benzoate, also known by its CAS number 1807091-80-0, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a benzoate ester functional group, a cyano group, a methoxy group, and a trifluoromethoxy group. These functional groups contribute to the compound's versatility and reactivity, making it a valuable molecule in research and development.

The synthesis of Methyl 3-cyano-4-methoxy-5-(trifluoromethoxy)benzoate involves a series of carefully designed reactions, including nucleophilic substitution, oxidation, and esterification. The presence of the trifluoromethoxy group adds an additional layer of complexity to the molecule, as it introduces electron-withdrawing effects that can influence the reactivity of the compound. Recent studies have shown that this compound exhibits interesting properties in terms of its electronic structure and stability, which are crucial for its application in advanced materials and drug design.

In terms of applications, Methyl 3-cyano-4-methoxy-5-(trifluoromethoxy)benzoate has been explored in the field of medicinal chemistry due to its potential as a lead compound for drug development. The combination of electron-withdrawing groups like cyano and trifluoromethoxy with electron-donating methoxy groups creates a unique balance that can be exploited for modulating biological activities. For instance, researchers have investigated its role as an inhibitor of certain enzymes involved in disease pathways, demonstrating promising results in preclinical studies.

Moreover, the compound has shown potential in organic synthesis as an intermediate for constructing more complex molecules. Its ability to undergo various transformations, such as coupling reactions and ring-opening reactions, makes it a valuable building block in synthetic chemistry. Recent advancements in catalytic methods have further enhanced its utility by enabling more efficient and selective syntheses.

From an environmental perspective, the stability and biodegradability of Methyl 3-cyano-4-methoxy-5-(trifluoromethoxy)benzoate are critical considerations for its industrial applications. Studies have indicated that the compound exhibits moderate persistence in aquatic environments, which underscores the need for careful handling and disposal practices to minimize ecological impact.

In conclusion, Methyl 3-cyano-4-methoxy-5-(trifluoromethoxy)benzoate is a multifaceted compound with diverse applications across various fields. Its unique structure and functional groups make it a valuable tool for researchers and industry professionals alike. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing chemical science.